Cas no 1203374-79-1 (1-(3,4-dimethoxyphenyl)-3-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenylurea)

• Product Name: 1-(3,4-dimethoxyphenyl)-3-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenylurea
• CAS No: 1203374-79-1
• MF: C₁₉H₂₃N₃O₅S
• MW: 405.468023538589
• CID: 6014525
• PubChem ID: 30375084
• Update Time: 2025-07-15

1-(3,4-dimethoxyphenyl)-3-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenylurea Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethoxyphenyl)-3-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenylurea
• 1203374-79-1
• 1-(3,4-dimethoxyphenyl)-3-[5-(1,1-dioxo-1,2-thiazolidin-2-yl)-2-methylphenyl]urea
• VU0646845-1
• 1-(3,4-dimethoxyphenyl)-3-(5-(1,1-dioxidoisothiazolidin-2-yl)-2-methylphenyl)urea
• F5537-0061
• AKOS024513063
• 1-(3,4-dimethoxyphenyl)-3-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]urea

• Inchi： 1S/C19H23N3O5S/c1-13-5-7-15(22-9-4-10-28(22,24)25)12-16(13)21-19(23)20-14-6-8-17(26-2)18(11-14)27-3/h5-8,11-12H,4,9-10H2,1-3H3,(H2,20,21,23)
• InChI Key： AMWPEHCEVPJUTF-UHFFFAOYSA-N
• SMILES： S1(CCCN1C1C=CC(C)=C(C=1)NC(NC1C=CC(=C(C=1)OC)OC)=O)(=O)=O

Computed Properties

• Exact Mass: 405.13584202g/mol
• Monoisotopic Mass: 405.13584202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 105Ų

Additional information on 1-(3,4-dimethoxyphenyl)-3-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenylurea

Introduction to 1-(3,4-dimethoxyphenyl)-3-5-(1,1-dioxo-1λ⁶,2-thiazolidin-2-yl)-2-methylphenylurea (CAS No. 1203374-79-1)

1-(3,4-dimethoxyphenyl)-3-5-(1,1-dioxo-1λ⁶,2-thiazolidin-2-yl)-2-methylphenylurea, with the CAS number 1203374-79-1, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of ureas and features a unique structural arrangement that includes a thiazolidine ring and methoxy substituents. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various therapeutic applications.

The thiazolidine ring is a key structural feature of this compound. Thiazolidines are known for their diverse biological activities, including antidiabetic, anti-inflammatory, and antioxidant properties. The presence of the thiazolidine ring in 1-(3,4-dimethoxyphenyl)-3-5-(1,1-dioxo-1λ⁶,2-thiazolidin-2-yl)-2-methylphenylurea suggests potential applications in the treatment of metabolic disorders and inflammatory conditions. Recent studies have highlighted the ability of thiazolidine-containing compounds to modulate key signaling pathways involved in these diseases.

The methoxy substituents on the phenyl ring are another critical aspect of this compound's structure. Methoxy groups are known to enhance the lipophilicity and metabolic stability of molecules, which can improve their pharmacokinetic properties. In the context of 1-(3,4-dimethoxyphenyl)-3-5-(1,1-dioxo-1λ⁶,2-thiazolidin-2-yl)-2-methylphenylurea, the methoxy groups may contribute to its ability to cross biological membranes and reach target tissues more effectively.

The urea moiety in this compound is also noteworthy. Ureas are widely used in pharmaceuticals due to their ability to form hydrogen bonds and interact with various biological targets. The urea linkage in 1-(3,4-dimethoxyphenyl)-3-5-(1,1-dioxo-1λ⁶,2-thiazolidin-2-yl)-2-methylphenylurea likely plays a crucial role in its binding affinity and selectivity for specific receptors or enzymes. This property makes it a promising candidate for drug development in areas such as pain management and cancer therapy.

Recent research has focused on the potential therapeutic applications of 1-(3,4-dimethoxyphenyl)-3-5-(1,1-dioxo-1λ⁶,2-thiazolidin-2-yl)-2-methylphenylurea. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has demonstrated antiproliferative activity against various cancer cell lines, suggesting its potential as an anticancer agent.

In preclinical studies, 1-(3,4-dimethoxyphenyl)-3-5-(1,1-dioxo-1λ⁶,2-thiazolidin-2-yl)-2-methylphenylurea has been evaluated for its safety and efficacy. Animal models have shown that it is well-tolerated at therapeutic doses and does not exhibit significant toxicity. These findings support its further development as a potential therapeutic agent.

The synthesis of 1-(3,4-dimethoxyphenyl)-3-5-(1,1-dioxo-1λ⁶,2-thiazolidin-2-yl)-2-methylphenylurea involves several steps that require careful optimization to ensure high yield and purity. Key synthetic strategies include the formation of the thiazolidine ring through a condensation reaction and the introduction of methoxy substituents via alkylation reactions. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to enhance the efficiency of these processes.

In conclusion, 1-(3,4-dimethoxyphenyl)-3-5-(1,1-dioxo-1λ⁶,2-thiazolidin-2-yl)-2-methylphenylurea (CAS No. 1203374-79-1) is a promising compound with a unique chemical structure that offers potential therapeutic benefits in multiple areas. Its combination of thiazolidine, methoxy, and urea functionalities makes it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.